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Compound of Interest

Compound Name: CLK8

Cat. No.: B15610862

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of CLK8, a potent and specific CLOCK inhibitor used in circadian rhythm research.

Adherence to these guidelines, in conjunction with your institution's specific protocols and local

regulations, is critical for minimizing risks.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure for CLK8, it is crucial to be familiar with its potential

hazards. According to available safety data, CLK8 is harmful if swallowed, causes skin and eye

irritation, and is suspected of causing cancer and reproductive toxicity. Therefore, appropriate

personal protective equipment (PPE) must be worn at all times when handling this compound.

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use and disposed of properly after handling. Lab coats or other protective
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clothing should be worn to prevent skin contact.

Respiratory Protection: If working with the solid form where dust may be generated, or if

handling solutions outside of a fume hood, a NIOSH-approved respirator may be necessary.

Work Area: All handling of CLK8 should ideally be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood.

Step-by-Step Disposal Procedure for CLK8
The disposal of CLK8 must be managed as hazardous chemical waste. Do not dispose of

CLK8 down the drain or in regular trash.

1. Waste Identification and Segregation:

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and should

specify the contents, including "CLK8" and any solvents used. The date of waste

accumulation should also be noted on the label.

Segregation: Do not mix CLK8 waste with incompatible materials. For further information on

compatibility, refer to the compound's Safety Data Sheet (SDS). It is best practice to collect

CLK8 waste in a dedicated, sealed container.

2. Waste Collection and Storage:

Containers: Use only approved, leak-proof, and chemically compatible containers for waste

collection. Ensure the container is properly sealed to prevent spills or evaporation.

Storage: Store the hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from heat, open flames, and incompatible chemicals.

This area should be clearly marked as a hazardous waste accumulation site.

3. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

Wear appropriate PPE before attempting to clean up the spill.
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Absorb liquid spills with an inert absorbent material, such as sand or vermiculite.

For solid spills, carefully sweep or scoop the material to avoid generating dust.

Place all contaminated materials, including absorbent and cleaning supplies, into a sealed,

labeled hazardous waste container.

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.[1]

4. Final Disposal:

Consult EHS: The final disposal of hazardous waste must be coordinated through your

institution's Environmental Health and Safety (EHS) department or equivalent authority. They

will provide specific instructions for waste pickup and disposal in compliance with federal,

state, and local regulations.[2][3]

Documentation: Complete any required waste disposal forms or manifests provided by your

EHS department. This documentation is crucial for tracking the waste from generation to final

disposal.

Quantitative Data Summary
No specific quantitative data for the disposal of CLK8 (e.g., permissible concentration limits for

specific disposal methods) is publicly available. Disposal procedures are dictated by the

hazardous properties of the chemical and regulatory requirements for hazardous waste.

Parameter Guideline

Waste Classification Hazardous Chemical Waste

Primary Disposal Route Licensed Hazardous Waste Disposal Facility

In-Lab Decontamination Not Recommended

Drain Disposal Prohibited

Solid Waste Disposal Prohibited

Experimental Workflow for CLK8 Disposal
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The following diagram illustrates the general workflow for the proper disposal of CLK8 waste in

a laboratory setting.
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Workflow for the proper disposal of CLK8 waste.
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Disclaimer: This information is intended as a general guide and should not replace institutional

protocols or regulatory requirements. Always consult your institution's Environmental Health

and Safety (EHS) department for specific guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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